Cas no 1422126-36-0 ((R)-1-Cyclopentylethanamine hydrochloride)

• Product Name: (R)-1-Cyclopentylethanamine hydrochloride
• CAS No: 1422126-36-0
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• MDL: MFCD26406773
• CID: 2503229
• PubChem ID: 71743679
• Update Time: 2025-09-27

(R)-1-Cyclopentylethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-Cyclopentylethanamine hydrochloride
• (1R)-1-cyclopentylethan-1-amine hydrochloride
• 1422126-36-0
• (R)-1-Cyclopentyl-ethylamine hydrochloride
• XGC12636
• AKOS027332184
• (1R)-1-cyclopentylethanamine;hydrochloride
• CS-0135387
• EN300-247574
• (R)-1-Cyclopentylethan-1-amine hydrochloride
• (R)-1-CYCLOPENTYLETHANAMINE HCL
• SCHEMBL15663093
• AS-42174
• MFCD26406773
• (R)-1-Cyclopentyl-ethylamine hydrochloride ee
• Cyclopentanemethanamine, alpha-methyl-, hydrochloride (1:1), (alphaR)-

• MDL： MFCD26406773
• Inchi： 1S/C7H15N.ClH/c1-6(8)7-4-2-3-5-7;/h6-7H,2-5,8H2,1H3;1H/t6-;/m1./s1
• InChI Key： RTRZDZYIAUVOTC-FYZOBXCZSA-N
• SMILES： Cl.N[C@H](C)C1CCCC1

Computed Properties

• Exact Mass: 149.0971272g/mol
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 64.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

(R)-1-Cyclopentylethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines